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Compound of Interest

Compound Name: Dodec-6-enoic acid

Cat. No.: B8429386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of lipid research, the biological significance of monounsaturated fatty acids

(MUFAs) is a subject of continuous investigation. While molecules like oleic acid, palmitoleic

acid, and sapienic acid have been extensively studied, revealing their intricate roles in

metabolic regulation, cellular signaling, and disease, other MUFAs such as Dodec-6-enoic
acid remain largely uncharacterized. This guide provides a comparative overview of Dodec-6-
enoic acid alongside its more researched counterparts, highlighting the current state of

knowledge and underscoring areas ripe for future exploration.

Chemical and Physical Properties: A Structural
Overview
The fundamental characteristics of a fatty acid, including its carbon chain length and the

position of its double bond, dictate its physical properties and, consequently, its biological

function. Below is a comparison of the key chemical and physical properties of Dodec-6-enoic
acid, oleic acid, palmitoleic acid, and sapienic acid.
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Property
Dodec-6-enoic
acid

Oleic acid
Palmitoleic
acid

Sapienic acid

Molecular

Formula
C12H22O2[1] C18H34O2[2] C16H30O2[3] C16H30O2[4]

Molar Mass 198.30 g/mol [1] 282.47 g/mol [2] 254.41 g/mol [3] 254.41 g/mol [4]

Lipid Number 12:1n-6 18:1n-9[2] 16:1n-7[3] 16:1n-10[4]

Melting Point
Data not

available
13-14 °C[2] -0.1 °C[3]

Data not

available

Boiling Point
Data not

available
360 °C[2]

Data not

available

Data not

available

Solubility in

Water

Data not

available
Insoluble[2]

Data not

available

Data not

available

Biological Significance and Physiological Effects:
Knowns and Unknowns
The biological activities of oleic acid, palmitoleic acid, and sapienic acid have been the focus of

numerous studies, revealing their diverse physiological roles. In stark contrast, the biological

significance of Dodec-6-enoic acid remains to be elucidated.
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Fatty Acid
Key Biological Roles and Physiological
Effects

Dodec-6-enoic acid

Data not available. As a medium-chain

monounsaturated fatty acid, it is hypothesized to

be a metabolic intermediate, but experimental

evidence of its specific biological activities is

currently lacking in the scientific literature.

Oleic acid

The most abundant fatty acid in nature, oleic

acid is a major component of triglycerides and

cell membranes.[2] It is recognized for its role in

reducing LDL cholesterol when substituting for

saturated fats in the diet.[2][5] Oleic acid is also

involved in various cellular processes, including

the regulation of membrane fluidity and

signaling pathways.

Palmitoleic acid

Often referred to as a "lipokine," palmitoleic acid

is an omega-7 monounsaturated fatty acid that

acts as a signaling molecule.[3] Animal and cell

culture studies have demonstrated its anti-

inflammatory properties and its ability to improve

insulin sensitivity in the liver and skeletal

muscles, with many of its effects mediated

through the activation of PPAR-alpha.[3]

Sapienic acid

Unique to humans, sapienic acid is the most

abundant fatty acid in sebum.[4] It plays a

crucial role in skin health, exhibiting potent

antibacterial activity against pathogens like

Staphylococcus aureus.[4] Deficiencies in

sapienic acid have been linked to skin

conditions such as atopic dermatitis.[4]

Signaling Pathways: A Glimpse into Molecular
Mechanisms
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The signaling pathways modulated by these fatty acids are central to their physiological effects.

While the pathways for oleic, palmitoleic, and sapienic acids are increasingly understood, no

specific signaling pathways have been identified for Dodec-6-enoic acid.

Palmitoleic Acid as a Lipokine:

Palmitoleic acid, produced in adipose tissue, can act as a hormone-like signaling molecule

(lipokine) to influence distant organs like the liver and muscle. Its effects on improving insulin

sensitivity are partly mediated by the activation of Peroxisome Proliferator-Activated Receptor

alpha (PPARα), a nuclear receptor that regulates the expression of genes involved in lipid and

glucose metabolism.
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Caption: Palmitoleic acid signaling pathway.

Biosynthesis of Sapienic Acid:

Sapienic acid is synthesized in human sebaceous glands from palmitic acid through the action

of the enzyme Fatty Acid Desaturase 2 (FADS2), which introduces a double bond at the delta-6

position. This is a unique pathway as in other tissues, FADS2 typically acts on polyunsaturated

fatty acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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